Cas no 1261733-37-2 (6-Amino-3-(4-(trifluoromethyl)phenyl)picolinaldehyde)

• Product Name: 6-Amino-3-(4-(trifluoromethyl)phenyl)picolinaldehyde
• CAS No: 1261733-37-2
• MF: C₁₃H₉F₃N₂O
• MW: 266.218573331833
• CID: 4984183
• Update Time: 2025-05-18

6-Amino-3-(4-(trifluoromethyl)phenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(4-(trifluoromethyl)phenyl)picolinaldehyde

• Inchi： 1S/C13H9F3N2O/c14-13(15,16)9-3-1-8(2-4-9)10-5-6-12(17)18-11(10)7-19/h1-7H,(H2,17,18)
• InChI Key： FDRMUERSIZNPCB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC=C(N)N=C1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 2.8
• Topological Polar Surface Area: 56

Additional information on 6-Amino-3-(4-(trifluoromethyl)phenyl)picolinaldehyde

Introduction to 6-Amino-3-(4-(trifluoromethyl)phenyl)picolinaldehyde (CAS No. 1261733-37-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-Amino-3-(4-(trifluoromethyl)phenyl)picolinaldehyde, identified by the chemical abstracts service number 1261733-37-2, is a structurally intriguing heterocyclic aldehyde that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, featuring a picoline core substituted with an amino group at the 6-position and a trifluoromethylphenyl moiety at the 3-position, exhibits a unique combination of electronic and steric properties that make it a valuable scaffold for the development of novel bioactive molecules.

The trifluoromethyl group, a well-documented pharmacophore, enhances the metabolic stability and lipophilicity of small molecules, while the picolinaldehyde backbone provides a versatile platform for further functionalization. The presence of both an amino and an aldehyde group allows for diverse chemical transformations, enabling the synthesis of complex derivatives with tailored biological activities. These features have positioned 6-Amino-3-(4-(trifluoromethyl)phenyl)picolinaldehyde as a promising candidate for further exploration in drug discovery and mechanistic studies.

In recent years, there has been a growing interest in exploring the therapeutic potential of aldehydes as pharmacological agents. Aldehydes are known to participate in various biological processes, including oxidation-reduction reactions, protein modification, and signal transduction. The aldehyde functional group in 6-Amino-3-(4-(trifluoromethyl)phenyl)picolinaldehyde serves as a reactive site for covalent bond formation with nucleophiles such as thiols, amines, and hydroxyl groups, facilitating the development of targeted molecular probes and drug candidates.

One of the most compelling aspects of 6-Amino-3-(4-(trifluoromethyl)phenyl)picolinaldehyde is its potential application in modulating enzyme activity. Enzymes are critical targets in drug design due to their central role in numerous physiological pathways. The picoline scaffold is particularly relevant in this context, as it has been shown to interact with heme-containing enzymes such as cytochromes P450, which are involved in drug metabolism. The trifluoromethyl group further influences enzyme interactions by altering electronic properties and steric hindrance, making this compound an attractive starting point for developing enzyme inhibitors or activators.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly impact molecular properties such as binding affinity, metabolic stability, and pharmacokinetic profiles. In the case of 6-Amino-3-(4-(trifluoromethyl)phenyl)picolinaldehyde, the trifluoromethylphenyl group contributes to enhanced binding interactions with biological targets due to its ability to engage in hydrophobic interactions and π-stacking. This has led to investigations into its potential as an intermediate for synthesizing kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases.

The versatility of 6-Amino-3-(4-(trifluoromethyl)phenyl)picolinaldehyde also extends to its use as a building block for more complex structures. By employing palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed transformations, chemists can introduce additional functional groups or alter the connectivity of atoms within the molecule. This flexibility has enabled the synthesis of derivatives with enhanced biological activity or improved pharmacokinetic properties. For instance, modifications at the amino group can lead to Schiff base formation, which has been explored for its antimicrobial and anti-inflammatory effects.

Advances in computational chemistry have further accelerated the exploration of 6-Amino-3-(4-(trifluoromethyl)phenyl)picolinaldehyde's potential applications. Molecular modeling techniques allow researchers to predict binding modes and affinity profiles with high accuracy, guiding the design of optimized derivatives. These computational approaches have been instrumental in identifying lead compounds for further experimental validation. Additionally, virtual screening methods have been employed to mine large chemical libraries for novel analogs of this compound, streamlining the drug discovery process.

The role of 6-Amino-3-(4-(trifluoromethyl)phenyl)picolinaldehyde in synthetic organic chemistry cannot be overstated. Its unique structural features make it an excellent candidate for exploring new synthetic methodologies and developing novel catalysts. For example, its picoline core can serve as a ligand scaffold in transition-metal catalysis, facilitating reactions such as C-H activation or C-C bond formation. Such advancements not only expand synthetic possibilities but also contribute to our fundamental understanding of reaction mechanisms.

In conclusion,6-Amino-3-(4-(trifluoromethyl)phenyl)picolinaldehyde (CAS No. 1261733-37-2) represents a fascinating molecule with broad applications across chemical biology and medicinal chemistry. Its structural attributes—particularly the combination of an amino group, an aldehyde functionality,and a trifluoromethylphenyl substituent—make it a versatile scaffold for developing novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic strategies,this compound is poised to play an increasingly important role in drug discovery efforts worldwide.